BE“GHE Safety Operating Guide

Check Availability & Pricing

Comprehensive Safety and Handling Guide for
L-Tyrosine-3,5-'3C:z

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Tyrosine-3,5-13C2

Cat. No.: B12425889

This guide provides essential safety, operational, and disposal protocols for laboratory
personnel, including researchers, scientists, and drug development professionals, who handle
L-Tyrosine-3,5-13C2. The following procedures are designed to ensure the safe handling and
disposal of this stable isotope-labeled compound, thereby fostering a secure and efficient
research environment.

Immediate Safety and Hazard Information

L-Tyrosine-3,5-13Cz, like its unlabeled counterpart, is classified as a non-hazardous substance.
However, it can cause skin, eye, and respiratory tract irritation upon contact. The primary risks
are associated with the inhalation of the powdered form and direct contact with skin and eyes.

Hazard Identification:
e Pictograms: GHSO07 (Exclamation Mark)
» Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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 Precautionary Statements:

o

P261: Avoid breathing dust.

[¢]

P280: Wear protective gloves, protective clothing, and eye protection.

[e]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling L-Tyrosine-3,5-13C2 to minimize exposure and
ensure personal safety.

PPE Category Specification

Safety glasses with side-shields conforming to

EN166 or NIOSH standards. A face shield
Eye and Face ) . N .

should be used if there is a significant risk of

splashing.

Nitrile gloves are required for incidental contact.
Hand Change gloves immediately if they become

contaminated.

Bod A standard laboratory coat must be worn at all
ody .
times.

Not required under normal conditions with
Respirat adequate ventilation. If dust is likely to be
espiratory .
generated, use a NIOSH-approved particulate

respirator (e.g., N95).

Quantitative Data

Below is a summary of relevant quantitative data for L-Tyrosine. This data is applicable to L-
Tyrosine-3,5-13Cz as the isotopic labeling does not significantly alter these physical and
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chemical properties.

Table 1: Solubility of L-Tyrosine

Solvent Solubility at 25°C (g/L) Notes
Water (neutral pH) 0.453[1] Solubility is pH-dependent.
1 M HCI 100 Soluble with heating.[2]

. . The solubility increases
Alkaline Solutions (e.g., 1 M

Soluble significantly in alkaline

NaOH) .

conditions (pH > 9).[2][3]
Absolute Ethanol Insoluble
Ether Insoluble
Acetone Insoluble

L-Tyrosine exhibits greater
DMSO Soluble solubility in DMSO compared

to water and most alcohols.

Table 2: Occupational Exposure Limits for Particulates (Nuisance Dust)

Exposure Limit (8- Exposure Limit (8-
Jurisdiction Regulatory Body hour TWA) - hour TWA) -
Inhalable Dust Respirable Dust
USA OSHA 15 mg/m3 5 mg/m3
Germany TRGS 900 10 mg/m3 1.25 mg/m3
Australia WES 10 mg/m3 -

TWA: Time-Weighted Average. These are general limits for dusts not otherwise classified and
should be applied in the absence of a specific limit for L-Tyrosine.

Experimental Protocols
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The following are step-by-step procedures for the safe handling and disposal of L-Tyrosine-3,5-
13Ca.

Protocol 1: Weighing and Preparing a Stock Solution

e Preparation:

o Ensure the analytical balance is clean, calibrated, and located in a draft-free area.

o Don appropriate PPE (lab coat, gloves, and safety glasses).

o Use a chemical fume hood or a ventilated balance enclosure if there is a risk of generating
dust.

e Weighing:

o Place a clean, appropriately sized weigh boat or weigh paper on the balance and tare it.

o Carefully use a clean spatula to transfer the desired amount of L-Tyrosine-3,5-13C2 powder
to the weigh boat.

o Avoid creating dust. If any powder is spilled, clean it up immediately with a damp cloth.

o Record the final weight.

¢ Dissolution:

o

Transfer the weighed powder to a suitable container (e.g., a beaker or volumetric flask).

o Add the chosen solvent (refer to Table 1 for solubility). For agueous solutions, adjusting
the pH to <2 with HCI or >9 with NaOH will be necessary to achieve higher concentrations.

o Stir the mixture gently with a magnetic stirrer until the solid is completely dissolved. Gentle
heating may be applied to aid dissolution in some solvents, but be mindful of potential
degradation.

o If preparing a solution of a specific concentration, once dissolved, transfer the solution to a
volumetric flask and add the solvent to the mark.
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o Storage:
o Store the prepared solution in a clearly labeled, sealed container.

o For long-term stability, it is recommended to store stock solutions at -20°C or -80°C. Avoid
repeated freeze-thaw cycles by preparing aliquots.

Protocol 2: Disposal of L-Tyrosine-3,5-13C2 Waste

As a non-radioactive, stable isotope-labeled compound, L-Tyrosine-3,5-13C2 does not require
special disposal procedures beyond those for standard chemical waste.

e Solid Waste:

o Collect any unused L-Tyrosine-3,5-13C2 powder, contaminated weigh boats, and gloves in
a designated chemical waste container.

o Ensure the container is clearly labeled with its contents.
e Liquid Waste:

o Collect agueous and organic solvent solutions containing L-Tyrosine-3,5-13C:z in separate,
clearly labeled hazardous waste containers.

o Do not pour solutions down the drain.
» Final Disposal:

o Arrange for the disposal of the chemical waste containers through your institution's
licensed professional waste disposal service.

Workflow Diagram

The following diagram illustrates the standard workflow for handling L-Tyrosine-3,5-13Cz in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for L-
Tyrosine-3,5-13Cz]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425889#personal-protective-equipment-for-
handling-I-tyrosine-3-5-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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